(Z)-4-cyano-N-(3-(2-methoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-cyano-N-[3-(2-methoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C19H17N3O2S/c1-13-3-8-16-17(11-13)25-19(22(16)9-10-24-2)21-18(23)15-6-4-14(12-20)5-7-15/h3-8,11H,9-10H2,1-2H3
• InChI Key: XCKOZKVLDLXLLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)C#N)S2)CCOC
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of benzothiazole derivatives were synthesized using a four-step reaction method. Another study reported a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO has been developed. This reaction was performed in the absence of any external catalysts, transition metals, bases, ligands, and oxidants.

Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole and its derivatives are pivotal in medicinal chemistry, offering a broad spectrum of biological activities. These compounds are integral to numerous natural and synthetic bioactive molecules, displaying various pharmacological activities such as antiviral, antimicrobial, anti-diabetic, anti-inflammatory, and anti-cancer properties. The unique structural features of benzothiazole facilitate the development of new pharmacophores with enhanced activity profiles. For instance, the study by Bhat and Belagali (2020) emphasizes the significance of the benzothiazole scaffold in medicinal chemistry, highlighting its versatility in the creation of compounds with less toxicity and improved pharmacological efficacy (Bhat & Belagali, 2020).

Antioxidant and Anti-inflammatory Properties

Research on benzothiazole derivatives has also identified compounds with promising antioxidant and anti-inflammatory activities. For example, Raut et al. (2020) have synthesized benzofused thiazole derivatives, evaluating them for their in vitro antioxidant and anti-inflammatory activities. This study showcases the potential of benzothiazole-based compounds in developing new therapeutic agents with significant anti-inflammatory and antioxidant effects (Raut et al., 2020).